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Compound of Interest

Compound Name: Permanent Yellow Rn

CAS No.: 6528-34-3

Cat. No.: B1584935

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of the organic pigment commonly

known by the trade name "Permanent Yellow RN," which is chemically identified as Pigment

Yellow 65 (CI 11740). While this pigment exhibits desirable properties such as high

lightfastness and stability in various media, this guide will critically analyze its characteristics in

the context of cosmetic and personal care product formulation. The primary focus will be on its

physicochemical properties, established industrial uses, and a determinative review of its

regulatory status and the associated toxicological data for cosmetic applications. The explicit

aim is to provide researchers and formulators with the necessary information to make informed,

scientifically sound, and regulatory-compliant decisions regarding its potential use.

Identification and Physicochemical Properties
"Permanent Yellow RN" is a trade name for a monoazo pigment. Based on chemical

databases and supplier information, this name is most consistently associated with C.I.

Pigment Yellow 65.
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INCI Name: Not established, as it is not an approved cosmetic ingredient in major

jurisdictions. If approved, it would likely be CI 11740.

Chemical Name: 2-[(4-methoxy-2-nitrophenyl)azo]-N-(2-methoxyphenyl)-3-oxo-

butanamide[1].

Chemical Class: Monoazo Pigment.

The inherent properties of a colorant are critical to its function and stability in a given

formulation. Pigment Yellow 65 possesses characteristics that make it a robust pigment for

industrial applications; however, these do not automatically qualify it for cosmetic use.
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Property Value / Description Source(s)

Colour Index (CI) Name Pigment Yellow 65 [2][3]

CI Number 11740 [2][3]

CAS Number 6528-34-3 [2][3]

EINECS Number 229-419-9 [2][3]

Molecular Formula C₁₈H₁₈N₄O₆ [1][2]

Molecular Weight 386.36 g/mol [1][2]

Appearance
Yellow to dark orange solid

powder.
[1][2]

Shade Reddish yellow. [3]

Light Fastness (Scale 1-8) 6 [2][3]

Heat Resistance ~160-180 °C [2][3]

Water Resistance 5 (Excellent) [2]

Oil Resistance 5 (Excellent) [2]

Acid Resistance 5 (Excellent) [3]

Alkali Resistance 5 (Excellent) [3]

Solubility

Insoluble in water (1.9 μg/L at

25℃); slightly soluble in

chloroform. As a pigment, it is

intended to be dispersed, not

dissolved.

[1]

Established Industrial (Non-Cosmetic) Applications
The primary utility of Pigment Yellow 65 is derived from its stability and color strength in non-

cosmetic systems. It is widely used in:

Paints and Coatings: Including water-based decorative paints, solvent-based paints, and

industrial coil coatings[3]. Its high hiding power and resistance to environmental factors are
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advantageous here.

Printing Inks: Utilized in water-based inks due to its good dispersibility and fastness

properties[3][4].

Other Uses: It also finds application in the coloring of rubber, latex, and certain cultural and

educational supplies[2].

These applications underscore the pigment's inherent stability but do not provide the necessary

safety validation for direct, leave-on application to human skin.

Regulatory Status and Implications for Cosmetic
Use
This is the most critical section for any formulator or researcher. A colorant's inclusion in a

cosmetic formulation is strictly governed by national and regional regulatory bodies.

As of the date of this document, Pigment Yellow 65 (CI 11740) is NOT an approved colorant for

use in cosmetic products in the European Union or the United States.

European Union: The list of colorants allowed in cosmetic products is detailed in Annex IV of

the EU Cosmetics Regulation (EC) No 1223/2009. A thorough review of this annex confirms

that CI 11740 is not listed. Therefore, its use in cosmetics is prohibited in the EU market[5][6]

[7].

United States: The U.S. Food and Drug Administration (FDA) regulates color additives used

in food, drugs, and cosmetics. Each color additive must be explicitly listed and approved

under 21 CFR Parts 73, 74, and 82 for its intended use. CI 11740 is not on the list of FDA-

approved color additives for cosmetic use[8].

Other Regions: A review of a draft list of colorants for cosmetic products in China also shows

the absence of CI 11740 in the categories for general cosmetic use[9].

Causality and Trustworthiness: The absence of this pigment from these positive lists is a

definitive indicator of its regulatory status. It is not a matter of it being "untested"; rather, it has

not undergone the rigorous safety and toxicological evaluation required for cosmetic approval

or has failed to meet the necessary standards. Placing a product on the market containing an
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unapproved colorant is a serious compliance violation. Researchers must prioritize globally

recognized and approved ingredients to ensure product safety and legality.

Toxicological Profile and Safety Assessment
The available toxicological data for Pigment Yellow 65 and related pigments is derived from

industrial chemical safety assessments, not from studies designed to evaluate cosmetic use.

General Toxicity: Material Safety Data Sheets (MSDS) for the related Pigment Yellow 17

indicate that it may be harmful if swallowed and can cause irritation to the eyes, skin, and

respiratory tract upon prolonged or repeated contact in its powdered form[10].

Dermal Safety Gap: Critically, there is a lack of published, authoritative studies on the

specific endpoints required for cosmetic safety assessment. These include:

Dermal absorption: The extent to which the pigment or its potential metabolites can

penetrate the skin.

Skin irritation and corrosion: Standardized patch testing to evaluate irritancy potential.

Skin sensitization: Assays to determine allergenic potential (e.g., Local Lymph Node

Assay).

Phototoxicity: Evaluation of adverse reactions upon exposure to UV light.

Genotoxicity and Carcinogenicity: While some data exists for related diarylide pigments

suggesting non-bioavailability of certain carcinogenic precursors, this cannot be

extrapolated to Pigment Yellow 65 without specific studies.

Expert Conclusion: Without a comprehensive safety dossier addressing these dermal

endpoints, the ingredient cannot be considered safe for cosmetic formulation. The

precautionary principle dictates that a lack of safety data must be interpreted as a potential for

risk.

Technical Formulation & Dispersion Workflow (A
Theoretical Perspective)
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While Pigment Yellow 65 is not approved for cosmetic use, understanding the process of

incorporating an insoluble pigment is a valuable scientific exercise. Should a similar, approved

pigment be used, the following workflow would apply. The primary challenge is achieving a fine,

homogenous, and stable dispersion to ensure uniform color and prevent agglomeration.

Workflow: Pigment Dispersion for Cosmetic Emulsions
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Phase 1: Pigment Grinding

Phase 2: Formulation Integration

Phase 3: Quality Control

1. Weigh Pigment
(e.g., CI 11740)

2. Select Dispersing Agent
(e.g., Caprylic/Capric Triglyceride,

Lecithin-based aids)

3. Create Pigment Slurry
(Wet pigment with dispersant)

Combine

4. High-Energy Milling
(e.g., Three-Roll Mill)

Process until uniform

6. Add Milled Pigment
Dispersion to Oil Phase

Transfer to batch

5. Prepare Oil Phase of
O/W Emulsion

7. Homogenize
(High-Shear Mixer)

8. Combine with Water Phase
to form final emulsion

9. Microscopy Analysis
(Check for agglomerates)

Final Product

10. Colorimetric Reading
(Spectrophotometer)

11. Stability Testing
(Freeze/Thaw, High Temp)

Click to download full resolution via product page

Caption: General workflow for incorporating an insoluble pigment into a cosmetic emulsion.
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Causality in Dispersion:

Wetting/Dispersion Agent: A low-viscosity, non-polar carrier like Caprylic/Capric Triglyceride

is chosen to wet the surface of the hydrophobic pigment particles, displacing air and

reducing the initial energy required for dispersion[11].

High-Shear Milling: Mechanical force (e.g., from a three-roll mill or bead mill) is essential to

break down pigment agglomerates into primary particles or fine aggregates. This increases

the surface area and color strength[12].

Stabilization: Dispersing aids adsorb to the pigment surface, creating a steric or electrostatic

barrier that prevents the particles from re-agglomerating in the final formulation, which would

lead to color shifts, speckling, and poor texture[12][13].

Conclusion and Recommendations for Researchers
The trade name "Permanent Yellow RN" predominantly refers to Pigment Yellow 65 (CI

11740), an organic pigment with robust performance in industrial applications such as paints

and inks. However, this technical review concludes with a strong cautionary note for cosmetic

scientists and product developers:

Regulatory Non-Compliance: Pigment Yellow 65 (CI 11740) is not an authorized colorant for

cosmetic products in the European Union and the United States. Its use in formulations

intended for these markets is prohibited.

Lack of Safety Validation: There is no sufficient, publicly available toxicological dossier to

support its safety for dermal applications. The absence of data on skin irritation,

sensitization, and absorption precludes its use under the safety standards of the cosmetics

industry.

Prioritize Approved Ingredients: Researchers and formulators must exclusively use colorants

listed in the positive lists of their target markets (e.g., Annex IV of the EU Cosmetics

Regulation, FDA's approved list). This is a foundational principle of safe and legal cosmetic

development.

This document serves as an authoritative guide grounded in current regulatory and scientific

knowledge. Any consideration of "Permanent Yellow RN" for cosmetic use should be halted in
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favor of compliant and demonstrably safe alternatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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